5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile

• Molecular Formula: C11H11FN2
• Molecular Weight: 190.22 g/mol
• IUPAC Name: 5-(cyclopropylmethylamino)-2-fluorobenzonitrile
• InChI: InChI=1S/C11H11FN2/c12-11-4-3-10(5-9(11)6-13)14-7-8-1-2-8/h3-5,8,14H,1-2,7H2
• InChI Key: RZOKTLGYKKXHJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=CC(=C(C=C2)F)C#N

Description

5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile is a fluorinated benzonitrile derivative featuring a cyclopropylmethylamino substituent at the 5-position of the aromatic ring. This compound is primarily utilized in laboratory research for synthetic and pharmacological exploration, as indicated by its commercial availability at 95% purity (AK Scientific) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile typically involves the reaction of 2-fluorobenzonitrile with cyclopropylmethylamine. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, under reflux conditions. The reaction mixture is heated to a temperature of around 80-100°C for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile can be scaled up using continuous flow reactors. This method allows for better control of reaction parameters, such as temperature and pressure, leading to higher yields and purity of the final product. Additionally, the use of automated systems can reduce the risk of human error and improve the overall efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products Formed

Oxidation: The major products are typically oxides or hydroxyl derivatives.

Reduction: The primary product is the corresponding amine.

Substitution: The products depend on the nucleophile used, resulting in various substituted derivatives.

Scientific Research Applications

5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and protein binding.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule.

Comparison with Similar Compounds

Structural and Functional Variations

The table below highlights key structural analogs of 5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile, emphasizing differences in substituents, physicochemical properties, and applications:

Compound Name	CAS	Molecular Formula	Molecular Weight	Purity	Key Substituent	Application
5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile	-	C₁₁H₁₂FN₂	~191.23	95%	Cyclopropylmethylamino	Research
5-Amino-2-fluorobenzonitrile	37705-82-1	C₇H₅FN₂	133.15	-	Amino	Synthetic intermediate
5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile	1270414-93-1	C₁₁H₁₄FN₂	193.24	-	2-Methylpropylamino	Lab research
5-Fluoro-2-iodobenzonitrile	877868-92-3	C₇H₃FIN	247.01	95%	Iodo	Halogenation studies
5-[[4-[(6-Chlorothieno[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl]methyl]-2-fluorobenzonitrile	866206-54-4	C₂₀H₁₇ClFN₅S	401.888	98%	Piperidinylmethyl-thienopyrimidine	Pharmaceutical research

Key Observations

Substituent Effects: The cyclopropylmethylamino group in the target compound likely improves lipophilicity and metabolic stability compared to simpler analogs like 5-amino-2-fluorobenzonitrile . Halogenated derivatives (e.g., 5-fluoro-2-iodobenzonitrile) are more reactive in cross-coupling reactions due to the iodine atom, whereas the target’s amino group may facilitate hydrogen bonding or serve as a site for further functionalization .

Complexity and Applications: The compound in (CAS 866206-54-4) demonstrates how fluorobenzonitrile scaffolds are integrated into larger pharmacophores, such as thienopyrimidine-piperidine hybrids, for targeted drug discovery .

Synthesis and Purity: The target compound’s 95% purity aligns with commercial standards for research chemicals, while the higher purity (98%) of the thienopyrimidine derivative () reflects advanced purification techniques required for complex molecules .

Research Findings and Implications

• Metabolic Stability: Cyclopropyl groups are known to resist oxidative metabolism, suggesting that the target compound may exhibit longer half-lives in biological systems compared to non-cyclopropyl analogs .
• Pharmacological Potential: Fluorobenzonitriles are frequently explored as kinase inhibitors or enzyme modulators. For example, the thienopyrimidine hybrid () is marketed by Medchemexpress, indicating its relevance in preclinical studies .
• Synthetic Utility: The amino group in 5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile could serve as a handle for further derivatization, such as amide bond formation or reductive alkylation, to generate libraries of bioactive molecules .

Biological Activity

5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile is a compound that has garnered attention for its potential biological activities, particularly in the context of antimicrobial and antituberculosis properties. This article reviews the current understanding of its biological activity, supported by relevant data tables and research findings.

Chemical Structure and Properties

The compound features a fluorinated benzene ring with a cyano group and a cyclopropylmethyl amine substituent, which may contribute to its unique pharmacological profile. The presence of the fluorine atom is known to enhance the lipophilicity and metabolic stability of compounds, potentially influencing their biological activity.

Antimicrobial Activity

Research has demonstrated that 5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile exhibits significant antimicrobial properties, particularly against Mycobacterium tuberculosis.

Structure-Activity Relationship (SAR)

A study investigating a series of substituted benzyl piperazines, which includes this compound, revealed a strong structure-activity relationship (SAR). The fluorine substitution at the meta-position was found to maintain good activity against M. tuberculosis, with minimal inhibitory concentration (MIC) values indicating potent efficacy.

In Vitro and In Vivo Studies

Table 1 summarizes the MIC values for various compounds in the series against M. tuberculosis:

Compound	MIC (μg/mL)
5a	0.025
5b	0.8
5c	0.8
5d	0.4
5e	0.2

The compound 5a , which is structurally similar to 5-[(Cyclopropylmethyl)amino]-2-fluorobenzonitrile, exhibited the best activity with an MIC of 0.025 μg/mL .

Pharmacokinetics and Bioavailability

The pharmacokinetic profile of compounds in this series is critical for their therapeutic potential. While some compounds demonstrated good absorption, they were rapidly eliminated from the body, leading to short half-lives. For example, compound 4c had a half-life of approximately 1.1 hours, suggesting that modifications to improve metabolic stability could enhance efficacy in vivo .

Case Studies

One notable case study involved administering these compounds in a mouse model of tuberculosis. Compounds were given orally over nine consecutive days at a dosage of 300 mg/kg. Significant reductions in bacterial load were observed in the lungs:

Compound	Log10 CFU Reduction
4c	0.58
5a	0.85
INH	4.62

The control drug isoniazid (INH) showed a much higher reduction, indicating that while the new compounds are promising, they may need further optimization to match established therapies .